Cas no 4872-30-4 ([(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate)
4872-30-4 structure
Product Name:[(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate
CAS No:4872-30-4
MF:C6H13O9P
MW:262.143893241882
CID:332973
Update Time:2023-08-03
[(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate Chemical and Physical Properties
Names and Identifiers
-
- D-Glucose-1-C-t,6-(dihydrogen phosphate) (9CI)
- D-Glucose-1-t, 6-(dihydrogen phosphate)
- 6-O-Phosphono(1-~3~H)hexose
- [(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate
-
- Inchi: 1S/C6H13O9P/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14/h1,3-6,8-11H,2H2,(H2,12,13,14)/t3-,4+,5+,6+/m0/s1/i1T
- InChI Key: VFRROHXSMXFLSN-NXGYSIPVSA-N
- SMILES: P(=O)(O)(O)OC[C@H]([C@H]([C@@H]([C@H](C([3H])=O)O)O)O)O
Computed Properties
- Exact Mass: 260.03
- Monoisotopic Mass: 260.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 165
Experimental Properties
- Density: 1.832
- Boiling Point: 667.8°C at 760 mmHg
- Flash Point: 357.7°C
- Refractive Index: 1.586
[(2R,3R,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxo-6-tritiohexyl] dihydrogen phosphate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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